Cas no 1795298-92-8 (1-(cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine)

• Product Name: 1-(cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine
• CAS No: 1795298-92-8
• MF: C₁₂H₁₇NO₅S₂
• MW: 319.397081136703
• CID: 5369094
• Update Time: 2025-10-30

1-(cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylsulfonyl)-3-[(2-furanylmethyl)sulfonyl]pyrrolidine
• 1-(cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

• Inchi： 1S/C12H17NO5S2/c14-19(15,9-10-2-1-7-18-10)12-5-6-13(8-12)20(16,17)11-3-4-11/h1-2,7,11-12H,3-6,8-9H2
• InChI Key： XOCVYNITDAHUCZ-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCC(S(CC2=CC=CO2)(=O)=O)C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.9±60.0 °C(Predicted)
• pka: -6.23±0.40(Predicted)

Additional information on 1-(cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

Recent Advances in the Study of 1-(Cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine (CAS: 1795298-92-8)

The compound 1-(cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine (CAS: 1795298-92-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The dual sulfonyl groups attached to the pyrrolidine core are believed to enhance binding affinity and selectivity towards target proteins, making it a promising candidate for drug development. Computational modeling and X-ray crystallography have provided detailed structural insights into its interaction with biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as NF-κB and MAPK, which are critical in inflammation and cancer progression. Notably, its low cytotoxicity profile in normal cell lines suggests a favorable therapeutic window, a crucial factor for clinical translation. Researchers have also explored its pharmacokinetic properties, revealing moderate bioavailability and metabolic stability, which could be further optimized through structural modifications.

The synthesis of 1-(cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine has been refined to improve yield and scalability. Recent protocols emphasize green chemistry principles, reducing the use of hazardous reagents and solvents. These advancements are pivotal for large-scale production and future commercialization.

Despite these promising developments, challenges remain, including the need for more comprehensive toxicology studies and the exploration of its potential in combination therapies. Ongoing research aims to address these gaps, with several preclinical trials underway to evaluate its safety and efficacy in disease models.

In conclusion, 1-(cyclopropanesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted properties underscore the importance of continued investigation to unlock its full therapeutic potential. This briefing serves as a foundation for researchers seeking to engage with this compound in their own work.